Cas no 78538-82-6 (9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-)

9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)- structure
78538-82-6 structure
Product Name:9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
CAS No:78538-82-6
MF:C15H15N3O
MW:253.299103021622
CID:534345
PubChem ID:13129467
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
    • N-propan-2-yl-9H-pyrido[3,4-b]indole-3-carboxamide
    • N-(Propan-2-yl)-9H-beta-carboline-3-carboxamide
    • SCHEMBL11092278
    • 78538-82-6
    • DTXSID20520558
    • Inchi: 1S/C15H15N3O/c1-9(2)17-15(19)13-7-11-10-5-3-4-6-12(10)18-14(11)8-16-13/h3-9,18H,1-2H3,(H,17,19)
    • InChI Key: KLAJPBHWTPRQIM-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)NC(C)C

Computed Properties

  • Exact Mass: 253.121512110g/mol
  • Monoisotopic Mass: 253.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.8Ų
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